3-(4-fluorophenyl)-5-[1-(2-fluorophenyl)-1H-pyrazol-3-yl]-2,1-benzisoxazole

• IUPAC Name: 3-(4-fluorophenyl)-5-[1-(2-fluorophenyl)pyrazol-3-yl]-2,1-benzoxazole
• InChI: InChI=1S/C22H13F2N3O/c23-16-8-5-14(6-9-16)22-17-13-15(7-10-20(17)26-28-22)19-11-12-27(25-19)21-4-2-1-3-18(21)24/h1-13H
• InChI Key: CBNSWUADAKDMSI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N2C=CC(=N2)C3=CC4=C(ON=C4C=C3)C5=CC=C(C=C5)F)F
• Molecular Formula: C22H13F2N3O
• Molecular Weight: 373.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex, given the presence of multiple rings and functional groups. The benzisoxazole and pyrazole rings would likely contribute to the rigidity of the molecule, while the fluorophenyl groups could introduce elements of polarity.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the fluorine atoms, which are highly electronegative and could make the molecule susceptible to reactions with nucleophiles. Additionally, the presence of the benzisoxazole and pyrazole rings could also influence the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of fluorine atoms could increase the compound’s stability and polarity.

Scientific Research Applications

Anticancer Activity

• .

Organic Electronics

• .

Future Directions

The potential applications and future directions for this compound would depend largely on its physical and chemical properties, as well as its biological activity. Compounds with similar structures are often used in medicinal chemistry and materials science.

Mechanism of Action

Target of Action

The primary target of the compound 3-(4-fluorophenyl)-5-[1-(2-fluorophenyl)-1H-pyrazol-3-yl]-2,1-benzisoxazole is the androgen receptor . The androgen receptor plays a crucial role in the development and progression of prostate cancer .

Mode of Action

This compound acts as an antagonist to the androgen receptor . It binds to the receptor, inhibiting its activity and preventing the transcription of target genes such as the prostate-specific antigen (PSA) .

Biochemical Pathways

The compound’s action on the androgen receptor disrupts the normal signaling pathways in prostate cancer cells . This disruption leads to a decrease in the proliferation of these cells .

Pharmacokinetics

Its ability to selectively inhibit the growth of lncap cells suggests that it may have favorable absorption, distribution, metabolism, and excretion (adme) properties .

Result of Action

The compound’s action results in potent antiproliferative activity against LNCaP cells, a line of human prostate adenocarcinoma cells . It also leads to a significant downregulation of PSA, a marker often used to monitor the progression of prostate cancer .